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Compound of Interest

Compound Name: (Chloromethyl)triethoxysilane

Cat. No.: B101003

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of (Chloromethyl)triethoxysilane (CAS No. 15267-95-5). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe laboratory operations.

(Chloromethyl)triethoxysilane is a flammable liquid and vapor that can cause skin and eye
irritation.[1][2] It is crucial to handle this chemical with care in a controlled laboratory
environment to mitigate risks.[3]

Hazard Identification and Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statement
o ) H226: Flammable
Flammable liquids GHS02 Warning o
liquid and vapor
Skin ) May cause skin
S GHSO07 Warning S
corrosion/irritation irritation[1]
Serious eye ] Causes eye
o GHSO07 Warning o
damage/eye irritation irritation[1]

Toxic; inhalation,
ingestion or contact

o (skin, eyes) with
Acute toxicity

(inhalation, oral, GHSO06 Toxic

dermal)

vapors, dusts or
substance may cause
severe injury, burns,
or death. Effects may
be delayed.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory for handling (Chloromethyl)triethoxysilane to prevent
exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Nitrile or neoprene rubber

gloves.

Provides a barrier against skin
contact which can cause
irritation.[4][5]

Body Protection

Flame-resistant lab coat worn

over personal clothing.

Protects against accidental
splashes and contact with

flammable material.[5]

Respiratory Protection

NIOSH-approved respirator
with an organic vapor cartridge
(e.g., type ABEK EN14387).

Essential for preventing
inhalation of toxic vapors,
especially when handling
outside of a fume hood or in

case of a spill.

Operational Plan: Safe Handling Procedure

Adherence to a strict operational plan is critical for minimizing exposure and ensuring a safe

working environment.

[ERN

. Preparation:

2. Handling:

Ensure a chemical fume hood is operational and available for all handling procedures.[3]
Verify that a safety shower and eyewash station are accessible and in good working order.[1]
Keep the container of (Chloromethyl)triethoxysilane tightly closed when not in use.[1]

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

Conduct all work in a well-ventilated chemical fume hood.[3]

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://s3.amazonaws.com/gelest/sds/SIC2298.4_GHS+US_English+US.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chloromethyl_triphenyl_silane.pdf
https://www.zmsilane.com/chloromethyl-trimethylsilane/
https://www.zmsilane.com/chloromethyl-trimethylsilane/
https://m.chemicalbook.com/ProductMSDSDetailCB0727402_EN.htm
https://s3.amazonaws.com/gelest/sds/SIC2298.4_GHS+US_English+US.pdf
https://www.benchchem.com/product/b101003?utm_src=pdf-body
https://s3.amazonaws.com/gelest/sds/SIC2298.4_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIC2298.4_GHS+US_English+US.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0727402_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Avoid all contact with skin and eyes.

e Do not breathe in vapors or mists.[1]

e Use only non-sparking tools to prevent ignition of flammable vapors.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.[1]
3. Storage:

» Store in a cool, dry, dark, and well-ventilated area.[3]

o Keep containers tightly sealed.[3]

o Store away from incompatible materials such as water, oxidizing agents, and strong acids or
bases.[3][6]

Emergency Procedures
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Emergency Situation First Aid and Response

Move the victim to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[3]

Immediately flush the skin with plenty of water
Skin Contact for at least 20 minutes while removing

contaminated clothing.[3]

Immediately flush eyes with plenty of water for
Eye Contact at least 20 minutes, including under the eyelids.

Seek immediate medical attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[3][6]

Evacuate the area and eliminate all ignition
sources.[3] Absorb the spill with a dry, inert
Spil material such as sand or earth.[3] Do not use
water.[3] Collect the absorbed material into a
suitable, covered container for disposal using

non-sparking tools.[3]

Use dry chemical, carbon dioxide, water spray,
Fire or foam to extinguish.[1] Do not use a heavy

water stream.[7]

Disposal Plan

All waste containing (Chloromethyl)triethoxysilane must be treated as hazardous waste.

o Chemical Waste: Collect in a designated, labeled, and tightly sealed container. The container
should be stored in a well-ventilated area away from incompatible materials.

o Contaminated Materials: Any PPE, spill cleanup materials, or other items that have come
into contact with (Chloromethyl)triethoxysilane should be collected in a sealed bag or
container and disposed of as hazardous waste.
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o Disposal Method: Dispose of all waste through a licensed hazardous waste disposal facility
in accordance with local, state, and federal regulations.[7]

Workflow for Safe Handling of
(Chloromethyl)triethoxysilane
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Workflow for Safe Handling of (Chloromethyl)triethoxysilane

Preparation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Fume Hood Operation

Check Safety Shower & Eyewash

Ground & Bond Equipment

Handling

Transfer Chemical in Fume Hood

Disposal

Use Non-Sparking Tools Collect Chemical Waste Collect Contaminated PPE

Keep Container Sealed

Transfer to Hazardous Waste Facility

Sto?ge

Store in Cool, Dry, Well-Ventilated Area

:
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Caption: A flowchart outlining the key steps for the safe handling of
(Chloromethyl)triethoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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